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Compound of Interest

(2-Bromo-4-
Compound Name:
methylphenyl)methanol

CAS No.: 824-53-3

Cat. No.: B1527726

Get Quote

Executive Summary & Chemical Profile

As a Senior Application Scientist, | often see disposal protocols treated as an afterthought.
However, for halogenated intermediates like (2-Bromo-4-methylphenyl)methanol, improper
disposal is not just a regulatory violation—it is a significant safety risk and a cost driver.

The presence of the bromine atom on the aromatic ring dictates the entire waste lifecycle of
this molecule. Unlike simple benzyl alcohols, this compound cannot be incinerated in standard
non-halogenated waste streams due to the risk of generating corrosive hydrogen bromide
(HBr) and potentially toxic brominated byproducts during combustion.

Chemical Identification Matrix
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Property Specification

Chemical Name (2-Bromo-4-methylphenyl)methanol

80869-53-6 (verify against specific supplier

CAS Number CoA)

Molecular Formula CsHoBro

Molecular Weight 201.06 g/mol

Physical State Solid (typically off-white powder/crystals)

Skin/Eye lIrritant (H315, H319), STOT-SE

Primary Hazards
(H335)

Waste Classification Halogenated Organic Waste

The Science of Segregation (Why It Matters)

Effective disposal relies on understanding the chemical reactivity in the waste container.

A. The Halogen Rule (Cost & Compliance)

You must segregate this compound from non-halogenated solvents (e.g., Acetone, Methanol,
Hexane).

¢ Mechanism: Incineration of brominated compounds releases HBr gas.

o Operational Impact: Facilities must use incinerators equipped with acid gas scrubbers.
Mixing this solid with non-halogenated waste downgrades the entire container to
"Halogenated," increasing disposal costs by approximately 300-500%.

B. The Benzyl Alcohol Risk (Safety)

The benzylic hydroxyl group (-CH20H) is susceptible to oxidation.

¢ Incompatibility:NEVER dispose of this compound in waste containers containing strong
oxidizers (e.g., Chromic acid, Permanganates, Nitric acid).
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+ Reaction: Rapid, exothermic oxidation to 2-bromo-4-methylbenzoic acid can occur, leading
to pressure buildup or fire in the waste drum.

Operational Disposal Protocol
Decision Workflow

Use the following logic to determine the correct waste stream.

Waste Generation:

(2-Bromo-4-methylphenyl)methanol

Is the waste Solid or Liquid?

Liquid
Solid / Pure Substance Solution / Mother Liquor
Container: Wide-mouth HDPE Jar Does solvent contain
Label: 'Solid Hazardous Waste - Toxic/lIrritant’ Halogens (DCM, Chloroform)?

Stream B: Non-Halogenated Waste

(DO NOT USE for this compound)

I
’ .
ICorrection

CRITICAL OVERRIDE:
Solute contains Bromine.
Must go to Stream A.

Stream A: Halogenated Waste
(High Cost Stream)
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Figure 1: Decision logic for segregating brominated benzyl alcohol waste. Note the critical
override for non-halogenated solvents containing the brominated solute.

Step-by-Step Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar
with a chemically resistant liner (Teflon/PTFE).

» Labeling: Affix a hazardous waste label.
o Constituents: Write "(2-Bromo-4-methylphenyl)methanol".
o Hazard Checkbox: Mark "Irritant” and "Toxic".
e Segregation: Place in the "Solid Hazardous Waste" satellite accumulation area.

o Self-Validating Check: Ensure no liquid oxidizers are present in the secondary
containment bin.

Scenario B: Disposal of Solutions (Reaction Mixtures/Mother
Liquors)

o Stream ldentification: Because the solute contains Bromine, the entire solution is now
Halogenated Waste, even if the solvent is Methanol or Ethyl Acetate.

o Container: Use a standard solvent waste carboy (HDPE or Safety Can).
e Labeling:

o Constituents: List the solvent (e.g., "Methanol 95%") AND the solute (e.g., "(2-Bromo-4-
methylphenyl)methanol 5%").

o Tag: Apply the "Halogenated Solvent" tag.
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e PH Check: If the reaction involved acids/bases, neutralize to pH 5-9 before adding to the

organic waste carboy to prevent drum corrosion.

Emergency Spill Response

Immediate Action: Evacuate the immediate area if dust is airborne.

Phase

Action Protocol

PPE Required

Nitrile gloves (double gloved recommended),
Safety Goggles, Lab Coat. N95 Dust Mask if

solid is fine powder.

Solid: Cover with wet paper towels to prevent

Containment dust generation.Liquid: Dike with vermiculite or
spill pillows.
Scoop material into a disposable container. DO
Cleanup NOT sweep dry dust (inhalation risk). Wash

area with soap and water.[1][2][3]

Decontamination

Wipe surfaces with a mild surfactant. Collect all

wipes as Halogenated Solid Waste.

Regulatory & Compliance Context (US/EU)

o EPA (USA): This material is not typically P-listed or U-listed (unless unused commercial

chemical product), but it renders waste streams "Hazardous" under RCRA characteristics if

mixed with flammable solvents (D001) or simply as halogenated organic waste requiring

specific treatment standards (40 CFR 268).

o« REACH (EU): Ensure downstream waste handlers are notified of the halogen content to

comply with incineration directives (Directive 2000/76/EC).

Pro-Tip: Volume Reduction

To minimize disposal costs, do not dissolve solid waste in solvent just to dispose of it. Dispose

of the solid in its own container. Solid waste is often charged by weight, whereas liquid
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halogenated waste is charged by volume and is significantly more expensive to transport and
incinerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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